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Compound of Interest

Compound Name: Acid Red 44

Cat. No.: B110021 Get Quote

An In-depth Examination of the Anionic Azo Dye for Scientific and Developmental Applications

Abstract
Acid Red 44, also known as Ponceau 6R, is a synthetically produced anionic azo dye with

significant applications in various scientific and industrial fields. This technical guide provides a

detailed overview of its chemical and physical properties, experimental protocols for its

synthesis and application, and an analysis of its toxicological and environmental profile. The

information is tailored for researchers, scientists, and drug development professionals,

presenting quantitative data in accessible formats and visualizing key processes through

detailed diagrams.

Chemical and Physical Properties
Acid Red 44 is a red, water-soluble powder.[1] Its chemical structure features a single azo

bond (-N=N-) connecting two naphthalene-based ring systems. The presence of sulfonate

groups imparts its anionic character and water solubility.

Table 1: Chemical Identifiers and Properties of Acid Red 44
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Property Value Reference(s)

CI Name Acid Red 44 [2]

CI Number 16250 [2]

CAS Number 2766-77-0 [1][3]

Synonyms

Ponceau 6R, Crystal Ponceau

6R, Crystal Scarlet, Brilliant

Crystal Scarlet 6R

[4][5]

Molecular Formula C₂₀H₁₂N₂Na₂O₇S₂ [1][3]

Molecular Weight 502.43 g/mol [1][3]

IUPAC Name

disodium;7-hydroxy-8-

(naphthalen-1-

yldiazenyl)naphthalene-1,3-

disulfonate

[6]

Table 2: Physicochemical Data of Acid Red 44
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Property Value Reference(s)

Appearance Red powder [1]

Solubility

Readily soluble in water;

Soluble in ethanol; Almost

insoluble in acetone

[1][2]

Absorption Maximum (λmax) 510-513 nm [2]

Behavior in Acid

In a strong sulfuric acid

solution, it appears red-light

blue, which turns scarlet upon

dilution. Adding hydrochloric

acid to an aqueous solution

darkens the color.

[1]

Behavior in Alkali

Adding a thick sodium

hydroxide solution to an

aqueous solution results in a

yellow-brown color.

[1]

Synthesis of Acid Red 44
The synthesis of Acid Red 44 is a classic example of an azo coupling reaction. It involves two

primary stages: the diazotization of an aromatic amine followed by the coupling of the resulting

diazonium salt with a coupling component.[1]

Synthesis Workflow
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Caption: Synthesis of Acid Red 44.

Experimental Protocol for Synthesis
This protocol is a generalized procedure based on established methods for azo dye synthesis.

Materials:

Naphthalen-1-amine

Sodium nitrite (NaNO₂)

Concentrated hydrochloric acid (HCl)
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7-Hydroxynaphthalene-1,3-disulfonic acid (G acid)

Sodium hydroxide (NaOH)

Ice

Deionized water

Procedure:

Part 1: Diazotization of Naphthalen-1-amine

Prepare a suspension of Naphthalen-1-amine in a solution of hydrochloric acid and water.

Cool the mixture to 0-5°C in an ice bath with continuous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite to the suspension. Maintain the

temperature below 5°C throughout the addition to prevent the decomposition of the

diazonium salt.

Stir the mixture for an additional 30 minutes at 0-5°C to ensure complete diazotization. The

resulting solution contains the Naphthalene-1-diazonium chloride.

Part 2: Azo Coupling

In a separate beaker, dissolve 7-Hydroxynaphthalene-1,3-disulfonic acid in an aqueous

solution of sodium hydroxide.

Cool this alkaline solution to 0-5°C in an ice bath.

Slowly add the cold diazonium salt solution from Part 1 to the alkaline solution of the

coupling component with vigorous stirring.

A red precipitate of Acid Red 44 will form. Continue stirring for 1-2 hours to ensure the

coupling reaction is complete.

The resulting Acid Red 44 can be isolated by filtration and further purified by recrystallization

if necessary.
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Applications and Experimental Protocols
Acid Red 44 is utilized in various laboratory and industrial applications, primarily as a biological

stain and a textile dye.

Histological Staining
Acid Red 44, under the name Ponceau 6R, has been used in histology, notably for staining

fibrin in the Martius-Scarlet-Blue (MSB) trichrome stain.[2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 14 Tech Support

https://www.benchchem.com/product/b110021?utm_src=pdf-body
https://www.benchchem.com/product/b110021?utm_src=pdf-body
https://www.stainsfile.com/dyes/ponceau-6r-16250/
https://www.medchemexpress.com/crystal-ponceau-6r.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deparaffinization & Rehydration

Nuclear Staining
(e.g., Hematoxylin)

Differentiation

Bluing

Counterstaining
(Acid Red 44 solution)

Dehydration

Clearing

Mounting

Click to download full resolution via product page

Caption: General Histological Staining.

While not identical to histological staining, the protocol for Ponceau S, a closely related azo

dye, for staining proteins on western blot membranes provides a relevant experimental
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procedure.

Materials:

Ponceau S staining solution (0.1% Ponceau S in 5% acetic acid)

Deionized water

Wash buffer (e.g., TBS-T)

Nitrocellulose or PVDF membrane with transferred proteins

Procedure:

After protein transfer, wash the membrane briefly with deionized water.

Immerse the membrane in the Ponceau S staining solution and agitate gently for 5-10

minutes at room temperature.[7]

Remove the staining solution (it can be reused) and wash the membrane with deionized

water to remove the background stain and reveal the protein bands.

Image the membrane to document the transfer efficiency.

To proceed with immunodetection, completely destain the membrane by washing with

several changes of wash buffer until the red color is gone.

Textile Dyeing
Acid dyes are used for dyeing protein fibers such as wool and silk, as well as synthetic

polyamides like nylon.
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Caption: Wool Dyeing Process.

Materials:

Wool yarn or fabric

Acid Red 44 dye powder
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White vinegar or citric acid

Large non-reactive pot (stainless steel or enamel)

Water

Gentle detergent

Procedure:

Scouring: Wash the wool in warm water with a gentle detergent to remove any impurities.

Rinse thoroughly.

Soaking: Soak the scoured wool in lukewarm water for at least 30 minutes to ensure even

dye uptake.

Prepare the Dyebath: In the pot, dissolve the Acid Red 44 dye powder in a small amount of

hot water to form a paste, then add more water to the pot. The amount of dye will depend on

the desired shade and the weight of the fiber.

Add Acid: Add white vinegar (e.g., 1/4 cup per pound of fiber) or citric acid to the dyebath.

The acid helps the dye to bind to the wool fibers.

Dyeing: Add the wet wool to the dyebath. Slowly heat the dyebath to a simmer (around 85-

95°C), avoiding boiling which can felt the wool.

Dyeing Period: Hold the temperature for 30-60 minutes, stirring gently occasionally to ensure

even dyeing.

Cooling: Allow the dyebath to cool down slowly to room temperature. This slow cooling can

improve dye exhaustion.

Rinsing: Once cool, remove the wool and rinse it with lukewarm water until the water runs

clear.

Drying: Gently squeeze out excess water and hang the wool to dry away from direct sunlight.
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Toxicological and Environmental Profile
Toxicology
The acute toxicity of sulfonated azo dyes, including Acid Red 44, is generally considered to be

low.[8][9] This is partly due to their poor absorption through the skin and gastrointestinal tract.

[9] However, a significant toxicological concern with azo dyes is their potential to be

metabolized by human intestinal microbiota into aromatic amines, some of which are known or

suspected carcinogens.[10][11] The sulfonation of the aromatic rings, as is the case with Acid
Red 44, generally reduces the mutagenicity and carcinogenicity of the resulting amines.[10]

Table 3: General Toxicological Data for Sulfonated Azo Dyes

Endpoint Observation Reference(s)

Acute Oral Toxicity

Generally low, with LD₅₀

values often >2000 mg/kg for

many azo dyes.

[9]

Skin Irritation Generally not irritating. [12]

Eye Irritation
May cause serious eye

irritation.
[12]

Carcinogenicity

While some azo dyes can be

carcinogenic due to their

metabolites, sulfonation tends

to decrease this risk.

[10][11][13]

Environmental Fate and Ecotoxicity
Acid Red 44, being a water-soluble dye, can be released into the environment through

industrial effluents. Azo dyes are generally resistant to aerobic biodegradation.[8] However,

under anaerobic conditions, the azo bond can be cleaved by microorganisms, leading to the

formation of aromatic amines.[8]

The degradation of Acid Red 44 can occur through various mechanisms, including enzymatic

and photocatalytic processes.
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Caption: Degradation of Acid Red 44.

Enzymatic Degradation: This process often involves a two-step anaerobic-aerobic treatment. In

the anaerobic stage, azoreductases cleave the azo bond, leading to decolorization and the

formation of aromatic amines. In the subsequent aerobic stage, these aromatic amines can be

further degraded into simpler, less toxic compounds.

Photocatalytic Degradation: Advanced oxidation processes, such as photocatalysis using

semiconductors like TiO₂, can effectively degrade Acid Red 44. Upon irradiation, the

photocatalyst generates highly reactive oxygen species (e.g., hydroxyl radicals) that non-

selectively attack and mineralize the dye molecule into carbon dioxide, water, and inorganic

ions.

Signaling Pathway Interactions
Currently, there is a lack of specific studies detailing the direct interaction of Acid Red 44 with

specific cellular signaling pathways. The toxicological effects of azo dyes are generally

attributed to the metabolic formation of reactive intermediates and aromatic amines, which can
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then interact with cellular macromolecules like DNA and proteins, potentially leading to

genotoxicity and carcinogenicity. Further research is required to elucidate any specific signaling

cascades that may be modulated by Acid Red 44 or its metabolites.

Conclusion
Acid Red 44 is a versatile anionic azo dye with important applications in research and industry.

This guide has provided a comprehensive overview of its chemical properties, synthesis, and

common experimental uses, along with an assessment of its toxicological and environmental

profile. While generally considered to have low acute toxicity, the potential for metabolic

activation to aromatic amines warrants careful handling and disposal. The provided

experimental protocols offer a foundation for the practical application of Acid Red 44 in a

laboratory setting. Further research into its specific biological interactions, particularly

concerning cellular signaling pathways, would provide a more complete understanding of its

toxicological mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. stainsfile.com [stainsfile.com]

3. Acid Red 44 | C20H12N2Na2O7S2 | CID 165025 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Ponceau 6R - Wikipedia [en.wikipedia.org]

5. medchemexpress.com [medchemexpress.com]

6. Acid Red 44 | CAS 2766-77-0 | LGC Standards [lgcstandards.com]

7. m.youtube.com [m.youtube.com]

8. 4. Environmental Hazard Assessment of Azo-colorants, Danish Environmental Protection
Agency [www2.mst.dk]

9. Toxicity and Fate of Azo Dyes, Danish Environmental Protection Agency [www2.mst.dk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.benchchem.com/product/b110021?utm_src=pdf-body
https://www.benchchem.com/product/b110021?utm_src=pdf-body
https://www.benchchem.com/product/b110021?utm_src=pdf-body
https://www.benchchem.com/product/b110021?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-red-44.html
https://www.stainsfile.com/dyes/ponceau-6r-16250/
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-44
https://en.wikipedia.org/wiki/Ponceau_6R
https://www.medchemexpress.com/crystal-ponceau-6r.html
https://www.lgcstandards.com/ES/en/Acid-Red-44/p/DRE-C10028812
https://m.youtube.com/watch?v=klnt9EGM6RI
https://www2.mst.dk/udgiv/Publications/1998/87-7909-136-9/html/kap04_eng.htm
https://www2.mst.dk/udgiv/Publications/1998/87-7909-136-9/html/kap04_eng.htm
https://www2.mst.dk/udgiv/publications/1999/87-7909-548-8/html/kap05_eng.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC
[pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. lociforensics.nl [lociforensics.nl]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Acid Red 44: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110021#acid-red-44-as-an-anionic-azo-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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